Cas no 56621-60-4 (N-benzyl-N-methyl-2-[4-(methylsulfonyl)phenyl]-2-oxoethanaminium chloride)

• Product Name: N-benzyl-N-methyl-2-[4-(methylsulfonyl)phenyl]-2-oxoethanaminium chloride
• CAS No: 56621-60-4
• MF: C₁₇H₂₀ClNO₃S
• MW: 353.863602638245
• CID: 1602683
• PubChem ID: 41951
• Update Time: 2025-04-21

N-benzyl-N-methyl-2-[4-(methylsulfonyl)phenyl]-2-oxoethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-methyl-2-[4-(methylsulfonyl)phenyl]-2-oxoethanaminium chloride
• benzyl-methyl-[2-(4-methylsulfonylphenyl)-2-oxoethyl]azanium,chloride
• Ethanone, 2-(methyl(phenylmethyl)amino)-1-(4-(methylsulfonyl)phenyl)-, hydrochloride
• 2-(Methyl(phenylmethyl)amino)-1-(4-(methylsulfonyl)phenyl)ethanone hydrochloride
• 56621-60-4

• Inchi： 1S/C17H19NO3S.ClH/c1-18(12-14-6-4-3-5-7-14)13-17(19)15-8-10-16(11-9-15)22(2,20)21;/h3-11H,12-13H2,1-2H3;1H
• InChI Key： HLGBQPFMMPGBOM-UHFFFAOYSA-N
• SMILES： [Cl-].S(C)(C1C=CC(=CC=1)C(C[NH+](C)CC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 332.9288
• Monoisotopic Mass: 353.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64A^2

Experimental Properties

• Boiling Point: 503.7°C at 760 mmHg
• Flash Point: 258.4°C
• PSA: 57.11